Cas no 35022-97-0 (3-Pyridinecarbonitrile,6-chloro-2,4-bis(dimethylamino)-)

• Product Name: 3-Pyridinecarbonitrile,6-chloro-2,4-bis(dimethylamino)-
• CAS No: 35022-97-0
• MF: C₁₀H₁₃ClN₄
• MW: 224.6900203228
• MDL: MFCD00052641
• CID: 303498
• PubChem ID: 2777489
• Update Time: 2025-10-18

3-Pyridinecarbonitrile,6-chloro-2,4-bis(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,6-chloro-2,4-bis(dimethylamino)-
• 6-chloro-2,4-bis(dimethylamino)pyridine-3-carbonitrile
• 6-CHLORO-2,4-DI(DIMETHYLAMINO)NICOTINONITRILE
• MFCD00052641
• FT-0621025
• SCHEMBL11614062
• AKOS015993759
• SB80547
• 6-chloro-2,4-bis(dimethylamino)nicotinonitrile
• DTXSID40380535
• 35022-97-0
• 5-METHYL-4-PIPERIDIN-1-YLMETHYL-FURAN-2-CARBOXYLICACID
• 9J-049
• Bionet2_000950
• HMS1366L04
• 2 4-BIS(DIMETHYLAMINO)-6-CHLOROPYRIDINE-3-CARBONITRILE

• MDL： MFCD00052641
• Inchi： 1S/C10H13ClN4/c1-14(2)8-5-9(11)13-10(15(3)4)7(8)6-12/h5H,1-4H3
• InChI Key： NYYRIEUQPBVZLK-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C#N)C(=N1)N(C)C)N(C)C

Computed Properties

• Exact Mass: 224.08309
• Monoisotopic Mass: 224.0828741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.2Ų

Experimental Properties

• PSA: 43.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 3-Pyridinecarbonitrile,6-chloro-2,4-bis(dimethylamino)-

Comprehensive Overview of 3-Pyridinecarbonitrile,6-chloro-2,4-bis(dimethylamino)- (CAS No. 35022-97-0)

3-Pyridinecarbonitrile,6-chloro-2,4-bis(dimethylamino)- (CAS No. 35022-97-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridinecarbonitrile backbone and dimethylamino substituents, is widely studied for its potential applications in drug synthesis and material science. Researchers are particularly interested in its molecular structure, which combines a chloro group with dimethylamino functionalities, offering versatile reactivity for further chemical modifications.

In recent years, the demand for highly functionalized pyridine derivatives like 3-Pyridinecarbonitrile,6-chloro-2,4-bis(dimethylamino)- has surged due to their role in developing novel therapeutic agents. The compound's nitrile group and chloro substitution make it a valuable intermediate in synthesizing heterocyclic compounds, which are pivotal in modern medicinal chemistry. Moreover, its dimethylamino groups enhance solubility and bioavailability, making it a preferred choice for researchers exploring drug delivery systems and bioactive molecules.

From an industrial perspective, CAS No. 35022-97-0 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, scientists are investigating eco-friendly methods to produce such compounds, minimizing waste and energy consumption. The compound's structural features align well with the principles of atom economy and catalytic efficiency, making it a subject of interest in process optimization studies.

Another trending topic linked to 3-Pyridinecarbonitrile,6-chloro-2,4-bis(dimethylamino)- is its potential role in advanced material science. Researchers are exploring its application in organic electronics, such as OLEDs and photovoltaic cells, due to its electron-rich pyridine core and tunable electronic properties. This aligns with the global push toward renewable energy and smart materials, further elevating the compound's relevance in contemporary scientific discourse.

Frequently asked questions about CAS No. 35022-97-0 include inquiries about its synthesis routes, spectroscopic characterization, and industrial-scale production. Analytical techniques such as NMR, HPLC, and mass spectrometry are commonly employed to verify its purity and structural integrity. Additionally, researchers often seek information on its stability under various conditions and compatibility with other reagents, which are critical for practical applications.

In summary, 3-Pyridinecarbonitrile,6-chloro-2,4-bis(dimethylamino)- (CAS No. 35022-97-0) stands out as a multifaceted compound with broad utility in pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and adaptability to modern synthetic methodologies ensure its continued prominence in scientific research. As industries and academia strive for innovation, this compound is poised to play a pivotal role in shaping future advancements across multiple disciplines.